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Compound of Interest

Compound Name: Dimethyl 2-fluoroterephthalate

CAS No.: 5292-47-7

Cat. No.: B1294301

Get Quote

The Fundamental Divide: A Structural Overview
The core difference between these two polymer families lies in their atomic composition. Non-

fluorinated polyesters, such as Polyethylene Terephthalate (PET) or Polylactic Acid (PLA), are

characterized by carbon-hydrogen (C-H) bonds within their aliphatic or aromatic structures.[1]

[2] In contrast, fluorinated polyesters have some or all of these hydrogen atoms replaced by

fluorine atoms, creating exceptionally strong carbon-fluorine (C-F) bonds.[3][4]

The C-F bond is one of the strongest single bonds in organic chemistry, and fluorine is the most

electronegative element.[4] This combination imparts a unique set of properties: the fluorine

atoms form a protective sheath around the carbon backbone, making the polymer less

susceptible to chemical attack and thermal degradation.[5][6]
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Non-Fluorinated Polyester Segment

Fluorinated Polyester Segment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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